Cas no 75389-89-8 (1,3-Benzenediamine,2,4(or 4,6)-diethyl-6(or 2)-methyl-)

• Product Name: 1,3-Benzenediamine,2,4(or 4,6)-diethyl-6(or 2)-methyl-
• CAS No: 75389-89-8
• MF: C₂₂H₃₆N₄
• MW: 356.548045158386
• MDL: MFCD00036113
• CID: 563071
• PubChem ID: 24834553
• Update Time: 2025-07-10

1,3-Benzenediamine,2,4(or 4,6)-diethyl-6(or 2)-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,2,4(or 4,6)-diethyl-6(or 2)-methyl-
• Detda.
• 4,6-diethyl-2-methyl-1,3-benzenediamine
• 2,4-diethyl-6-methylbenzene-1,3-diamine;4,6-diethyl-2-methylbenzene-1,3-diamine
• F71216
• SCHEMBL5141175
• Baytec E 505
• Ethacure 100S
• Epikote 6509
• Epicure DX 6509
• AKOS027384110
• 2,4(or 4,6)-Diethyl-6(or 2)-methyl-1,3-phenylenediamine
• UNII-S79702WQ14
• 1,3-Benzenediamine, 2,4(or 4,6)-diethyl-6(or 2)-methyl-
• 3,5-Diethyl-(2,4-or2,6-)toluenediamine
• Detda
• S79702WQ14
• 75389-89-8
• HGXVKAPCSIXGAK-UHFFFAOYSA-N
• 2,4(or 4,6)-Diethyl-6(or 2)-methyl-1,3-benzenediamine
• DETDA 80
• Baytec 110
• Ethacure 100
• 3,5-Diethyl-(2,4-or 2,6-)toluenediamine

• MDL： MFCD00036113
• Inchi： 1S/2C11H18N2/c1-4-8-6-9(5-2)11(13)7(3)10(8)12;1-4-8-6-7(3)10(12)9(5-2)11(8)13/h2*6H,4-5,12-13H2,1-3H3
• InChI Key： HGXVKAPCSIXGAK-UHFFFAOYSA-N
• SMILES： NC1C(CC)=CC(C)=C(C=1CC)N.NC1C(C)=C(C(CC)=CC=1CC)N

Computed Properties

• Exact Mass: 356.294
• Monoisotopic Mass: 356.294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.0164 (rough estimate)
• Boiling Point: 300.52°C (rough estimate)
• Flash Point: 138.9°C
• Refractive Index: 1.5089 (estimate)